4-Chloro-1H-indazole-5-carboxylic acid methyl ester

• Molecular Formula: C9H7ClN2O2
• Molecular Weight: 210.62 g/mol
• IUPAC Name: methyl 4-chloro-1H-indazole-5-carboxylate
• InChI: InChI=1S/C9H7ClN2O2/c1-14-9(13)5-2-3-7-6(8(5)10)4-11-12-7/h2-4H,1H3,(H,11,12)
• InChI Key: JGFSXFNNCKHGSZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(C=C1)NN=C2)Cl

Description

4-Chloro-1H-indazole-5-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C9H7ClN2O2 and its molecular weight is 210.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 4-amino-2-chloro-3-methyl-benzoic acid methyl ester (5.29 g, 26.5 mmol) in acetic acid (100 mL) was added isoamylnitrite (3.9 mL, 29.2 mmol). The reaction mixture was stirred at room temperature for 30 minutes then heated at reflux for 3 hours. The reaction mixture was concentrated in vacuo and the resultant residue subjected to flash chromatography (SiO2, gradient 0-100% ethyl acetate in cyclohexane) to yield the title compound as an off-white solid (2.26 g, 40%). 1H NMR (CDCl3, 400 MHz) 3.97 (3H, s), 7.42 (1H, d, J=8.8 Hz), 7.95 (1H, d, J=8.8 Hz), 8.29 (1H, s).